Cas no 1261945-90-7 (2-Amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid)

• Product Name: 2-Amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid
• CAS No: 1261945-90-7
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD18316888
• CID: 2765207
• PubChem ID: 53222702
• Update Time: 2025-08-03

2-Amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18316888
• 2-AMINO-5-(2,4-DIMETHYLPHENYL)ISONICOTINIC ACID
• 1261945-90-7
• DTXSID40687071
• 2-Amino-5-(2,4-dimethylphenyl)isonicotinic acid, 95%
• 2-Amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid

• MDL： MFCD18316888
• Inchi： 1S/C14H14N2O2/c1-8-3-4-10(9(2)5-8)12-7-16-13(15)6-11(12)14(17)18/h3-7H,1-2H3,(H2,15,16)(H,17,18)
• InChI Key： XTRZUTDEPFKJHO-UHFFFAOYSA-N
• SMILES： OC(C1C=C(N)N=CC=1C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 242.105527694Da
• Monoisotopic Mass: 242.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid

Introduction to 2-Amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid (CAS No. 1261945-90-7) and Its Emerging Applications in Chemical Biology

2-Amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS No. 1261945-90-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The presence of both amino and carboxylic acid functional groups, coupled with a dimethylphenyl substituent at the 5-position, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The structure of 2-amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid features a pyridine core with substituents that enhance its solubility and bioavailability, critical factors for evaluating its suitability as a lead compound in medicinal chemistry. The dimethylphenyl group at the 5-position introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. This feature is particularly valuable in designing molecules with improved binding affinity and selectivity, which are essential for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurodegenerative disorders. The amino group at the 2-position provides a potential site for further derivatization, allowing chemists to fine-tune the molecule's pharmacokinetic properties and enhance its therapeutic efficacy.

In the realm of drug discovery, the carboxylic acid moiety in 2-amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid offers opportunities for conjugation with other bioactive molecules or for use in prodrug formulations. This versatility makes it an attractive scaffold for designing multifunctional therapeutics that can address complex pathological conditions. Moreover, the dimethylphenyl substituent has been shown to improve metabolic stability, reducing the likelihood of rapid degradation in vivo and thus enhancing the compound's bioavailability.

One of the most compelling aspects of 2-amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid is its potential application in modulating signaling pathways associated with disease progression. Emerging research indicates that this compound may interfere with key molecular mechanisms involved in cancer cell proliferation and survival. By targeting specific enzymes or receptors overexpressed in tumor cells, it could potentially inhibit tumor growth and induce apoptosis. These findings are particularly promising given the increasing demand for targeted therapies that minimize side effects while maximizing therapeutic outcomes.

The synthesis of 2-amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid has been optimized through multi-step organic reactions, leveraging modern synthetic methodologies to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the complex pyridine core efficiently. These synthetic strategies not only facilitate large-scale production but also allow for easy modification of the molecule's structure, enabling rapid screening of analogs with enhanced biological activity.

The pharmacological profile of CAS No. 1261945-90-7 is further supported by preclinical studies demonstrating its ability to interact with biological targets in vitro. These studies have revealed promising results regarding its potential as an anti-inflammatory agent, capable of suppressing pro-inflammatory cytokine production without compromising host immune responses. Such properties are highly desirable for developing treatments for chronic inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Additionally, research into the neuroprotective effects of 2-amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid has shown encouraging outcomes in animal models of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound appears to mitigate oxidative stress and prevent neuronal cell death by inhibiting key enzymatic pathways involved in neuroinflammation. These findings highlight its potential as a therapeutic agent for conditions characterized by progressive neuronal degeneration.

The development of novel drug candidates often involves rigorous testing to assess their safety profiles before transitioning to clinical trials. In this context, toxicological studies on 2-amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid have been conducted to evaluate its potential adverse effects at various doses. Preliminary results suggest that the compound exhibits low toxicity at therapeutic concentrations but may cause mild gastrointestinal discomfort at higher doses. These findings are crucial for determining safe dosing regimens and minimizing risks associated with long-term treatment.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like CAS No. 1261945-90-7. By analyzing vast datasets containing structural information and biological activity data, computational models can predict how different modifications to the molecule might affect its potency and selectivity. This approach has already been used to guide synthetic efforts toward derivatives with enhanced pharmacological properties.

The future prospects for 2-amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid are bright, with ongoing research exploring its potential applications in oncology, immunology, and neurology. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely target pathological processes while sparing healthy tissues. The unique structural features of this compound make it a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion,CAS No 1261945-90-7, or more accurately described as 2-amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid, represents a significant advancement in chemical biology research due to its multifaceted pharmacological potential. Its structural attributes enable interactions with diverse biological targets relevant to several diseases, making it a valuable scaffold for drug development efforts aimed at improving human health outcomes.